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Introduction

Tiadinil is a potent and selective activator of the plant's innate immune system, specifically
inducing Systemic Acquired Resistance (SAR).[1][2][3] It belongs to the 1,2,3-thiadiazole class
of compounds and is utilized primarily as a fungicide in agricultural applications, notably for the
control of rice blast disease.[1][2][4] Unlike traditional fungicides that exhibit direct antimicrobial
activity, Tiadinil acts by priming the plant's defense mechanisms, leading to broad-spectrum
resistance against a variety of pathogens.[2][4] Its unique mode of action, which involves the
induction of defense-related gene expression, makes it a valuable tool for research in plant
pathology, immunology, and for the development of novel crop protection strategies.[2]

These protocols provide detailed procedures for the preparation of Tiadinil solutions for use in
laboratory and research settings.

Physicochemical and Biological Properties

A summary of key quantitative data for Tiadinil is presented below, facilitating its effective use in
experimental design.
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Property Value Source(s)

Molecular Formula C11H10CIN3OS [51[6]

Molar Mass 267.73 g/mol [5]1[6]
Beige solid / Pale yellow

Appearance [51[7]
crystals

Melting Point 111-113°C [5]

Solubility (Water)

13.2 mg/L (at 20 °C)

[5]17]

Solubility (DMSO)

125 mg/mL (approx. 467 mM)

[8]1°]

Storage

Store solid compound and
stock solutions at -20°C for

long-term stability.[8][9]

Mechanism of Action

Induces Systemic Acquired
Resistance (SAR) in plants.[1]

[2]

Typical Application

Foliar spray or soil drench for
induction of disease

resistance.[4][10]

Mechanism of Action: Induction of Systemic Acquired

Resistance (SAR)

Tiadinil does not possess direct fungicidal properties but instead activates the plant's own

defense pathways. Upon application, it is recognized by the plant, triggering a signaling

cascade that leads to the expression of pathogenesis-related (PR) genes. This systemic

response enhances the plant's resistance to subsequent pathogen attacks.
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Caption: Tiadinil signaling pathway for inducing Systemic Acquired Resistance (SAR).

Experimental Protocols

Safety Precautions: Always handle Tiadinil in a well-ventilated area or chemical fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat. Refer to the Safety Data Sheet (SDS) for complete hazard information.

Protocol 1: Preparation of a 100 mM Tiadinil Stock
Solution in DMSO

Due to its low aqueous solubility, a high-concentration stock solution is typically prepared in an
organic solvent like Dimethyl Sulfoxide (DMSO).

Materials:

e Tiadinil solid (M.W. = 267.73 g/mol )

o Dimethyl Sulfoxide (DMSO), anhydrous or molecular biology grade
» Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile tips

¢ \ortex mixer and/or sonicator
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Procedure:

Calculate Required Mass: To prepare 1 mL of a 100 mM stock solution, calculate the mass of
Tiadinil needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molar Weight ( g/mol )
o Mass (mg) = 100 mmol/L x 0.001 L x 267.73 g/mol x 1000 mg/g = 26.77 mg

Weighing: Carefully weigh out 26.77 mg of Tiadinil solid and place it into a sterile
microcentrifuge tube or vial.

Dissolution: Add 1 mL of high-purity DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly. If the solid does not dissolve completely,
use an ultrasonic bath for 5-10 minutes to aid dissolution.[8][9] Visually inspect to ensure no
solid particles remain.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C in tightly sealed, light-protected vials. The solution is
stable for up to one month at -20°C or six months at -80°C.[8][9]

Protocol 2: Preparation of Aqueous Working Solutions
for In Vitro Assays

This protocol describes the dilution of the DMSO stock solution into an aqueous medium (e.g.,

plant growth medium, buffer) for experiments such as testing for direct antifungal activity.

Materials:

e 100 mM Tiadinil stock solution in DMSO (from Protocol 1)

o Sterile aqueous buffer or culture medium

o Sterile tubes and pipette tips

Procedure:
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e Thaw Stock: Thaw an aliquot of the 100 mM Tiadinil stock solution at room temperature.

¢ Serial Dilution: Perform serial dilutions to achieve the desired final concentration. For
example, to prepare a 100 uM working solution in 10 mL of buffer:

o Add 10 pL of the 100 mM stock solution to 9.99 mL of the aqueous buffer.
o Calculation: ViM1 = V2M2 - V1 = (100 uM x 10 mL) / 100,000 uM = 0.01 mL = 10 pL.

e Mixing: Vortex the working solution immediately and vigorously after adding the DMSO stock
to prevent precipitation. The final DMSO concentration in this example is 0.1%.

» Vehicle Control:Crucially, prepare a vehicle control solution containing the same final
concentration of DMSO as the Tiadinil working solution (e.g., 0.1% DMSO in the aqueous
buffer). This is essential to distinguish the effects of Tiadinil from any effects of the solvent.

o Usage: Use the freshly prepared working solution immediately. Due to the low agueous
solubility of Tiadinil, do not store diluted aqueous solutions.

Protocol 3: General Workflow for Plant Treatment
Experiments

This workflow outlines the key steps for evaluating the efficacy of Tiadinil in inducing disease
resistance in plants, a common application in research.
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Caption: A generalized experimental workflow for testing Tiadinil's efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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